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Abstract
5-Methyloxazolidine, a five-membered heterocyclic compound containing both nitrogen and

oxygen, serves as a pivotal intermediate in the synthesis of various functional molecules. While

not as extensively studied as its oxazolidinone counterparts, 5-methyloxazolidine is a crucial

precursor, particularly in the formation of biocides and other specialty chemicals. This technical

guide provides a comprehensive overview of 5-methyloxazolidine, detailing its chemical

properties, synthesis, and significant role as a versatile building block in organic and medicinal

chemistry. Due to its nature as a reactive intermediate, this guide also discusses its more

stable and widely used derivative, 3,3'-methylenebis(5-methyloxazolidine).

Introduction to 5-Methyloxazolidine
The oxazolidine ring system is a privileged scaffold in medicinal chemistry, with numerous

derivatives exhibiting a wide range of biological activities.[1] 5-Methyloxazolidine (IUPAC

name: 5-methyl-1,3-oxazolidine) is a simple substituted oxazolidine. While the parent

compound is less frequently isolated and studied in its pure form, it is a key reactive

intermediate in several important chemical transformations. Its primary significance lies in its

role as a precursor to more complex molecules, leveraging the reactivity of the oxazolidine ring.
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A summary of the key chemical and physical properties of 5-methyloxazolidine is presented in

Table 1. These properties are primarily computed data available from public chemical

databases.

Table 1: Chemical and Physical Properties of 5-Methyloxazolidine[2]

Property Value Source

IUPAC Name 5-methyl-1,3-oxazolidine PubChem

Molecular Formula C₄H₉NO PubChem

Molecular Weight 87.12 g/mol PubChem

CAS Number 58328-22-6 PubChem

Appearance
Not widely reported; likely a

liquid
Inferred

Boiling Point Not experimentally determined -

Melting Point Not experimentally determined -

Density Not experimentally determined -

Solubility
Expected to be soluble in

water and organic solvents
Inferred

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
2 PubChem

Topological Polar Surface Area 21.3 Å² PubChem

Synthesis of 5-Methyloxazolidine
5-Methyloxazolidine is typically synthesized through the condensation reaction of 1-amino-2-

propanol (isopropanolamine) and formaldehyde. This reaction is often carried out in a 1:1 molar

ratio to favor the formation of the monomeric oxazolidine. However, in industrial applications,

an excess of formaldehyde is often used, leading to the formation of the more stable bis-

derivative, 3,3'-methylenebis(5-methyloxazolidine).
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General Experimental Protocol (Inferred)
The following is a generalized protocol for the synthesis of 5-methyloxazolidine, inferred from

the synthesis of its derivatives.

Materials:

1-Amino-2-propanol (Isopropanolamine)

Formaldehyde (37% aqueous solution or paraformaldehyde)

Solvent (e.g., water, or no solvent)

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

To a reaction vessel, add 1-amino-2-propanol.

Slowly add an equimolar amount of formaldehyde solution while maintaining the temperature

(e.g., with an ice bath) to control the exothermic reaction.

After the addition is complete, the reaction mixture is stirred at a controlled temperature (e.g.,

room temperature or slightly elevated) for several hours.

The progress of the reaction can be monitored by techniques such as TLC or NMR

spectroscopy.

Upon completion, the water is removed, potentially under reduced pressure.

The crude product can be purified by distillation under reduced pressure.

Note: Due to the equilibrium nature of the reaction and the tendency to form the bis-derivative,

isolation of pure 5-methyloxazolidine can be challenging.

Spectroscopic Characterization
Experimentally determined spectroscopic data for pure, isolated 5-methyloxazolidine is not

readily available in the public domain. The compound is often generated and used in situ. The
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data presented below are computed or derived from databases for the parent compound and

its derivatives.

Table 2: Predicted and Reported Spectroscopic Data

Technique Data for 5-Methyloxazolidine and Derivatives

¹H NMR

Predicted shifts would show signals for the

methyl group, the methine proton at C5, and the

methylene groups of the ring. Specific

experimental data for the parent compound is

not available. For N-substituted derivatives, the

chemical shifts are influenced by the

substituent.

¹³C NMR

Predicted shifts would include signals for the

methyl carbon, the C5 carbon, the C2

methylene, and the C4 methylene. Specific

experimental data for the parent compound is

not available.

Mass Spectrometry (MS)

The NIST Mass Spectrometry Data Center

reports a mass spectrum for 5-

methyloxazolidine with a top peak at m/z 43.[2]

Infrared (IR) Spectroscopy

Expected characteristic peaks would include C-

H stretching, C-N stretching, and C-O stretching

vibrations. Specific experimental data for the

parent compound is not available.

Role as a Heterocyclic Compound
The primary role of 5-methyloxazolidine in chemistry is that of a reactive intermediate and a

building block.

Precursor to Biocides
The most significant application of 5-methyloxazolidine is as a precursor to 3,3'-

methylenebis(5-methyloxazolidine), a broad-spectrum biocide used in metalworking fluids,
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paints, and other industrial applications. This compound acts as a formaldehyde-releaser,

providing its antimicrobial properties.

Potential in Drug Discovery
While 5-methyloxazolidine itself is not a known therapeutic agent, the oxazolidine scaffold is

of great interest in drug discovery. The famed antibiotic Linezolid contains an oxazolidinone

core. The chiral center at the 5-position of 5-methyloxazolidine makes it a potential chiral

building block for the synthesis of enantiomerically pure compounds. Chiral auxiliaries are

widely used in asymmetric synthesis to control the stereochemical outcome of reactions, a

critical aspect of modern drug development.[3][4][5]

Visualizations
Synthesis Workflow
The following diagram illustrates the general synthesis pathway for 5-methyloxazolidine and

its subsequent conversion to the bis-derivative.
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Caption: Synthesis of 5-Methyloxazolidine and its bis-derivative.

Conclusion
5-Methyloxazolidine is a valuable heterocyclic compound that, while often not isolated, plays

a crucial role as a synthetic intermediate. Its formation from readily available starting materials

and its reactivity make it a key component in the production of industrially significant biocides.

Furthermore, its chiral nature suggests potential applications as a building block in asymmetric

synthesis for the pharmaceutical industry. Further research into the isolation, detailed

characterization, and exploration of the synthetic utility of 5-methyloxazolidine could unveil

new applications for this versatile heterocyclic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2705598?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2705598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

